1-(2,3-Dimethoxyphenyl)-3-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]urea
• InChI: InChI=1S/C19H25N5O3/c1-13-7-9-24(10-8-13)17-11-16(20-12-21-17)23-19(25)22-14-5-4-6-15(26-2)18(14)27-3/h4-6,11-13H,7-10H2,1-3H3,(H2,20,21,22,23,25)
• InChI Key: QGOATVANNBIRIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=NC(=C2)NC(=O)NC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol

Description

1-(2,3-Dimethoxyphenyl)-3-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)urea, also known as DMPPU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMPPU is a potent and selective inhibitor of the ATP-sensitive potassium (KATP) channel, which plays a critical role in many physiological processes.

Scientific Research Applications

Molecular Structure and Dimerization

The structural properties and dimerization behaviors of urea compounds, including those similar to the specified chemical, have been extensively studied. For instance, ureidopyrimidones demonstrate strong dimerization capabilities through quadruple hydrogen bonding in both solid state and solution, suggesting potential applications in supramolecular chemistry due to their high dimerization constant and simple preparation (Beijer et al., 1998).

Herbicide Development

Urea compounds containing pyrimidine have been explored for their herbicidal activities. Novel urea compounds with pyrimidine and thiadiazole rings have shown moderate inhibitory activities against certain plant species, indicating their potential as herbicides (Sheng Zilian, 2014).

Synthesis of Heterocycles

The synthesis of (polyhydroxyalkyl)heterocycles, including (dihydroxyethyl)pyrimidine derivatives, from derivatives of polyhydroxyalkyl-β-ketoesters and urea derivatives, presents a method for creating pyrimidines with a C-polyhydroxyalkyl substituent. This indicates the utility of urea derivatives in synthesizing diverse heterocyclic compounds (Aparicio et al., 1979).

Fused Pyrimidines Synthesis

A method for synthesizing fused pyrimidine derivatives through a three-component reaction involving aryl aldehyde, urea, or guanidine, showcases the versatility of urea compounds in creating complex molecular structures, potentially useful in various chemical and pharmaceutical applications (Mizar & Myrboh, 2008).

Silicon-Containing Cyclic Ureas

The synthesis of Si-containing cyclic ureas opens new avenues in material science, particularly in the development of silicon-based organic compounds with potential applications in electronics, coatings, and adhesives (Pestunovich & Lazareva, 2007).